Cas no 23024-83-1 (3,4-dimethoxybenzoic acid nitrile)

• Product Name: 3,4-dimethoxybenzoic acid nitrile
• CAS No: 23024-83-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 912540
• PubChem ID: 74842
• Update Time: 2025-04-19

3,4-dimethoxybenzoic acid nitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxybenzoic acid nitrile
• STR02561
• D2870
• 3,4-Dimethoxybenzonitrile
• 3.4-Dimethoxybenzonitrile
• NSC 27016
• Benzonitrile,4-dimethoxy-
• DTXSID40942354
• Veratronitrile
• CS-0000029
• NS00045759
• InChI=1/C9H9NO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,1-2H
• 1-cyano-3,4-dimethoxylbenzene
• MFCD00001802
• EINECS 217-969-2
• HMS1715L07
• EN300-16202
• SCHEMBL509522
• AP-065/41884102
• TS-02174
• W-107634
• 3.4-Dimethoxy-benzonitrile
• NSC27016
• AM82846
• STL356773
• 3,4-dimethyoxybenzonitrile
• 2024-83-1
• Z54604503
• AKOS000198552
• NSC209526
• 4-Cyanoveratrole
• CK1047
• 3,4-dimethoxy-benzonitrile
• F3157-0006
• A4407
• AC-11780
• NSC-209526
• 3,4-Dimethoxybenzonitrile, >=99%
• 23024-83-1
• NSC-27016
• NSC 209526
• 4-Cyano-1,2-dimethoxybenzene
• BENZONITRILE, 3,4-DIMETHOXY-

• Inchi： 1S/C9H9NO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,1-2H3
• InChI Key： OSEQIDSFSBWXRE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=CC=1OC

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25